Cas no 79537-70-5 (Tert-butyl 3-acetylphenylcarbamate)

Tert-butyl 3-acetylphenylcarbamate is a carbamate derivative featuring a tert-butyloxycarbonyl (Boc) protecting group and an acetyl substituent on the phenyl ring. This compound is primarily utilized in organic synthesis, particularly in peptide and pharmaceutical research, where the Boc group serves as a temporary protecting agent for amines, enabling selective reactions. The acetyl moiety enhances its reactivity in further functionalization, making it valuable for constructing complex molecular architectures. Its stability under basic conditions and ease of deprotection under acidic conditions make it a practical choice for multistep syntheses. The compound is typically characterized by high purity and consistent performance in demanding applications.

Tert-butyl 3-acetylphenylcarbamate structure

79537-70-5 structure

Product Name:Tert-butyl 3-acetylphenylcarbamate

CAS No:79537-70-5

MF:C₁₃H₁₇NO₃

MW:235.278983831406

MDL:MFCD09953028

CID:1035194

PubChem ID:11172389

Update Time:2025-10-15

Tert-butyl 3-acetylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (3-acetylphenyl)carbamate
- TERT-BUTYL 3-ACETYLPHENYLCARBAMATE
- tert-butyl N-(3-acetylphenyl)carbamate
- AB3280
- (3-ACETYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
- 4569AJ
- RL05070
- AK129684
- 3-Acetylphenylcarbamic acid tert-butyl ester
- tert-Butyl 3-acetylphenylcarbamate, AldrichCPR
- 1,1-Dimethylethyl N-(3-acetylphenyl)carbamate (ACI)
- Carbamic acid, (3-acetylphenyl)-, 1,1-dimethylethyl ester (9CI)
- N-(3-Acetylphenyl)carbamic acid tert-butyl ester
- AMY202003239
- (3-Acetylphenyl)carbamic acid tert-butyl ester
- SY108631
- DS-6461
- Methallylmethacrylate
- SCHEMBL5337975
- DTXSID30457644
- J-524516
- FT-0702250
- MFCD09953028
- 79537-70-5
- EN300-748741
- tert-Butyl(3-acetylphenyl)carbamate
- AKOS010226616
- SB38808
- 3 inverted exclamation mark -(Boc-amino)acetophenone
- DB-075601
- Tert-butyl 3-acetylphenylcarbamate
- MDL： MFCD09953028
- Inchi： 1S/C13H17NO3/c1-9(15)10-6-5-7-11(8-10)14-12(16)17-13(2,3)4/h5-8H,1-4H3,(H,14,16)
- InChI Key： UBLMWQYLVOVZMT-UHFFFAOYSA-N
- SMILES： O=C(NC1C=C(C(C)=O)C=CC=1)OC(C)(C)C

Computed Properties

Exact Mass: 235.12100
Monoisotopic Mass: 235.12084340g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 294
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 55.4

Experimental Properties

Color/Form: No data avaiable
Density: 1.1±0.1 g/cm3
Melting Point: No data available
Boiling Point: 310.2±25.0 °C at 760 mmHg
Flash Point: 141.4±23.2 °C
PSA: 55.40000
LogP: 3.30920
Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 3-acetylphenylcarbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Tert-butyl 3-acetylphenylcarbamate Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Tert-butyl 3-acetylphenylcarbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST594-1g	Tert-butyl 3-acetylphenylcarbamate	79537-70-5	97%	1g	514CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST594-5g	Tert-butyl 3-acetylphenylcarbamate	79537-70-5	97%	5g	1584CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST594-250mg	Tert-butyl 3-acetylphenylcarbamate	79537-70-5	97%	250mg	206CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	ST594-100mg	Tert-butyl 3-acetylphenylcarbamate	79537-70-5	97%	100mg	137CNY	2021-05-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	N856528-5g	tert-butyl N-(3-acetylphenyl)carbamate	79537-70-5	98%	5g	1,349.10	2021-05-17
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-1g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	1g	508.83CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-5g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	5g	1526.48CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-500mg	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	500mg	1263.58CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-25g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	25g	5427.47CNY	2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	10R0213-100g	(3-Acetyl-phenyl)-carbamic acid tert-butyl ester	79537-70-5	97%	100g	16943.89CNY	2021-05-08

Tert-butyl 3-acetylphenylcarbamate Production Method

Production Method 1

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Solvents: Tetrahydrofuran ; 48 h, rt

Reference

Rational modification, synthesis and biological evaluation of 3,4-dihydroquinoxalin-2(1H)-one derivatives as potent and selective c-Jun N-terminal kinase 3 (JNK3) inhibitors

Dou, Xiaodong; Huang, Huixia; Jiang, Lan; Zhu, Guiwang; Jin, Hongwei; et al, European Journal of Medicinal Chemistry, 2020, 201,

Production Method 2

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Reagents: Triethylamine , Sodium carbonate Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

Synthesis of thiourea and sulfonylurea derivatives of chalcones and flavones and their biological evaluation

Satyanarayana, Mavurapu; Shukla, Poonam; Tiwari, Priti; Tripathi, Brajendra K.; Srivastava, Arvind K.; et al, Indian Journal of Heterocyclic Chemistry, 2021, 31(3), 341-345

Production Method 3

24424-99-5

99-03-6

79537-70-5

Reaction Conditions

1.1 Solvents: 1,4-Dioxane ; rt; 48 h, 80 °C

Reference

Novel Bcl-2 Inhibitors Selectively Disrupt the Autophagy-Specific Bcl-2-Beclin 1 Protein-Protein Interaction

Dong, Xiaonan; Liang, Qiren; Pan, Yun-Zu; Wang, Xiaoyu; Kuo, Yi-Chun; et al, ACS Medicinal Chemistry Letters, 2022, 13(9), 1510-1516

Production Method 4

24424-99-5

251966-49-1

79537-70-5

Reaction Conditions

1.1 Reagents: Poly(methylhydrosiloxane) Catalysts: Palladium dihydroxide Solvents: Ethanol ; 3 h, rt

Reference

Single-step conversion of N-benzyl, N-trityl and N-diphenylmethyl amines to t-butyl carbamates using polymethylhydrosiloxane

Chandrasekhar, S.; Babu, B. Nagendra; Reddy, Ch. Raji, Tetrahedron Letters, 2003, 44(10), 2057-2059

Production Method 5

4248-19-5

2142-63-4

79537-70-5

Reaction Conditions

1.1 Reagents: Cesium carbonate Catalysts: Palladium diacetate , X-Phos Solvents: 1,4-Dioxane ; 1.5 h, 100 °C; 100 °C → rt

Reference

Pd-catalyzed amidation of aryl(Het) halides with tert-butyl carbamate

Qin, Lijin; Cui, Hongmeng; Zou, Dapeng; Li, Jingya; Wu, Yangjie; et al, Tetrahedron Letters, 2010, 51(33), 4445-4448

Tert-butyl 3-acetylphenylcarbamate Raw materials

Tert-butyl 3-acetylphenylcarbamate Preparation Products

Tert-butyl 3-acetylphenylcarbamate (79537-70-5)

Tert-butyl 3-acetylphenylcarbamate Suppliers

Amadis Chemical Company Limited

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(CAS:79537-70-5)Tert-butyl 3-acetylphenylcarbamate

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Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:27

Price ($):466.0

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Tert-butyl 3-acetylphenylcarbamate Related Literature

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79537-70-5 (Tert-butyl 3-acetylphenylcarbamate) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:79537-70-5)Tert-butyl 3-acetylphenylcarbamate

Purity:99%

Quantity:25g

Price ($):466.0

Cas no 79537-70-5 (Tert-butyl 3-acetylphenylcarbamate)

Tert-butyl 3-acetylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tert-butyl 3-acetylphenylcarbamate Security Information

Tert-butyl 3-acetylphenylcarbamate Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Tert-butyl 3-acetylphenylcarbamate Pricemore >>

Tert-butyl 3-acetylphenylcarbamate Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Tert-butyl 3-acetylphenylcarbamate Raw materials

Tert-butyl 3-acetylphenylcarbamate Preparation Products

Tert-butyl 3-acetylphenylcarbamate Suppliers

Tert-butyl 3-acetylphenylcarbamate Related Literature

79537-70-5 (Tert-butyl 3-acetylphenylcarbamate) Related Products